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Compound of Interest

Compound Name: Dipropylene Glycol

Cat. No.: B041319 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Dipropylene Glycol (DPG), ensuring compliance and safety in research, scientific, and drug

development environments.

Immediate Safety and Handling
Before beginning any disposal process, ensure all safety precautions are understood and

followed.[1] Proper handling is critical to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-impermeable gloves to avoid skin contact.[2]

Eye Protection: Use safety goggles or a face shield to protect against splashes.[1]

Protective Clothing: Standard lab coats or other protective clothing should be worn.[1][2]

Ventilation:

Always handle Dipropylene Glycol in a well-ventilated area to avoid the inhalation of

vapors.[2][3] Local exhaust ventilation is recommended over processing areas.[4]

Spill Management:
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In the event of a spill, immediately contain the liquid to prevent it from entering drains or

waterways.[1][4]

Use an inert absorbent material, such as sand or earth, to soak up the spill.[1][5]

Collect the absorbed material and place it in a suitable, sealed, and properly labeled

container for disposal.[1][4]

Clean the spill area thoroughly with water.[1]

Disposal Procedures: A Step-by-Step Guide
The disposal of Dipropylene Glycol must be carried out in accordance with federal, state, and

local regulations.[1] These regulations may vary, and it is the responsibility of the waste

generator to ensure full compliance.[1]

Step 1: Waste Characterization

Determine if the Dipropylene Glycol waste is contaminated with other substances.

The processing, use, or contamination of DPG may alter its waste management options and

could classify it as hazardous waste.[1]

Step 2: Segregation and Storage

Store waste Dipropylene Glycol in suitable, closed, and clearly labeled containers.[2][6]

Do not mix DPG waste with other waste streams unless approved by your institution's

environmental health and safety (EHS) department or a licensed waste disposal contractor.

[6]

Store containers in a cool, dry, and well-ventilated area away from heat, ignition sources, and

incompatible materials like strong oxidizers.[2][3][7]

Step 3: Disposal Options

Recycling: Whenever possible, recycling or recovery should be the preferred option.[1]

Consult with licensed recycling facilities to determine if your DPG waste is acceptable.
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Licensed Waste Disposal: For DPG that cannot be recycled, arrange for disposal through a

licensed chemical destruction plant or an approved waste disposal facility.[1][2]

Incineration: Controlled incineration with flue gas scrubbing is a suitable method for

disposing of Dipropylene Glycol.[2]

Important Considerations:

DO NOT discharge Dipropylene Glycol to sewer systems or drains.[2][6][8]

DO NOT dispose of DPG in standard trash or pour it onto the ground.[6]

Container Disposal
Empty Dipropylene Glycol containers may retain product residue and should be handled with

care.[1]

Containers can be triple-rinsed (or the equivalent) and offered for recycling or reconditioning.

[2]

Alternatively, puncture the container to render it unusable for other purposes and dispose of

it in a sanitary landfill, if permitted by local regulations.[2]

Quantitative Data Summary
While specific quantitative regulatory limits can vary significantly by location, the following table

summarizes key physical properties of Dipropylene Glycol relevant to handling and storage.

Property Value

Flash Point 130 °C (Closed Cup)

Lower Explosion Limit 2.9 %

Upper Explosion Limit 12.6 %

Auto-ignition Temperature 327 - 337 °C

Data sourced from supplier Safety Data Sheets and may vary slightly.
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Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Dipropylene Glycol.
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Preparation & Characterization

Disposal Pathway Decision

Action

Container Management

Start: Have Dipropylene Glycol Waste

Characterize Waste:
Pure DPG or Contaminated?

Segregate and Store in Labeled,
Closed Containers

Is the waste recyclable?

Contact Licensed Recycler
for Collection

Yes

Arrange for Disposal with a
Licensed Waste Contractor

No

Handle Empty Containers

Option: Controlled Incineration
(via contractor)

Prohibited:
Do not dispose to landfill or drain

Triple-Rinse and Recycle/
Recondition

Puncture and Dispose in
Sanitary Landfill (if permitted)

End: Disposal Complete

Click to download full resolution via product page

Caption: Dipropylene Glycol Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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